Cas no 1539759-35-7 (6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine)

• Product Name: 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine
• CAS No: 1539759-35-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5579567
• Update Time: 2025-05-24

6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(4-methoxy-1-piperidinyl)-N,2-dimethyl-
• 6-(4-methoxypiperidin-1-yl)-n,2-dimethylpyrimidin-4-amine
• 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine

• Inchi： 1S/C12H20N4O/c1-9-14-11(13-2)8-12(15-9)16-6-4-10(17-3)5-7-16/h8,10H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： NMBNVQIKTBJYIP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCC(OC)CC2)=CC(NC)=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 399.8±42.0 °C at 760 mmHg
• Flash Point: 195.6±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 7.78±0.10(Predicted)

6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine

6-(4-Methoxypiperidin-1-yl)-N,2-Dimethylpyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No 1539759-35-7, known as 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug development.

CAS No 1539759-35-7 represents a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and databases. The name 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine highlights its structural features: a pyrimidine ring substituted at position 6 with a 4-methoxypiperidine group and at position 2 with a methyl group, along with an N-methyl substitution at position 4.

Recent studies have explored the potential of this compound as a modulator of various biological targets, including kinases and other enzymes implicated in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinase activities, making it a promising candidate for anti-cancer drug development.

The synthesis of 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The incorporation of the piperidine moiety is particularly significant, as it contributes to the molecule's bioavailability and pharmacokinetic properties.

In terms of pharmacological activity, this compound has shown potent activity in vitro against several cancer cell lines. Preclinical studies suggest that it may induce apoptosis in tumor cells by targeting key survival pathways. Furthermore, its selectivity for cancer cells over normal cells has been highlighted as a critical advantage in therapeutic applications.

The structural versatility of CAS No 1539759-35-7 allows for further modifications to enhance its efficacy and reduce potential side effects. Researchers are actively exploring analogs with varying substituents on the pyrimidine ring to optimize its therapeutic profile.

In conclusion, 6-(4-methoxypiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine, identified by CAS No 1539759-35-7, represents a significant advancement in the development of pyrimidine-based therapeutics. Its unique structure and promising biological activities position it as a valuable asset in the ongoing quest for novel cancer treatments.